5-chloro-4-(ethylthio)-2-phenyl-3(2H)-pyridazinone

• IUPAC Name: 5-chloro-4-ethylsulfanyl-2-phenylpyridazin-3-one
• InChI: InChI=1S/C12H11ClN2OS/c1-2-17-11-10(13)8-14-15(12(11)16)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key: XSCZRNLODFUGFB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=NN(C1=O)C2=CC=CC=C2)Cl
• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol

Description

5-Chloro-4-(ethylthio)-2-phenyl-3(2H)-pyridazinone belongs to the class of pyridazinone derivatives, known for their diverse chemical reactions and potential applications in various fields such as materials science, pharmaceuticals, and agriculture. Pyridazinones are heterocyclic compounds that exhibit a wide range of biological activities and possess unique chemical and physical properties due to their distinct molecular structure.

Synthesis Analysis

The synthesis of pyridazinone derivatives often involves condensation reactions, starting from hydrazine derivatives and keto compounds. A method described for similar compounds involves the condensation of corresponding benzil monohydrazones with ethyl cyanoacetate or diethyl malonate in ethanol, which could potentially be adapted for the synthesis of 5-chloro-4-(ethylthio)-2-phenyl-3(2H)-pyridazinone by choosing appropriate starting materials and conditions (Alonazy et al., 2009).